Cas no 1805244-70-5 (2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride)
2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride
-
- Inchi: 1S/C7H3BrClF2NO2/c8-5-3(7(10)11)4(13)2(1-12-5)6(9)14/h1,7H,(H,12,13)
- InChI Key: COSOVNFWKZCEDP-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C(C(C(=O)Cl)=CN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 365
- XLogP3: 2.4
- Topological Polar Surface Area: 46.2
2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059216-1g |
2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride |
1805244-70-5 | 97% | 1g |
$1,445.30 | 2022-04-01 |
2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride
Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride (CAS No. 1805244-70-5)
2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride (CAS No. 1805244-70-5) is a highly specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, difluoromethyl, hydroxy, and carbonyl chloride functional groups, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing next-generation therapeutics and crop protection agents.
The compound's CAS No. 1805244-70-5 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry. Recent trends highlight its application in kinase inhibitor design, a hot topic in oncology research. Additionally, the difluoromethyl group has gained attention for its ability to modulate metabolic stability and bioavailability, aligning with the pharmaceutical industry's focus on drug optimization.
From a synthetic perspective, 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride serves as a versatile building block for cross-coupling reactions and nucleophilic substitutions. Its carbonyl chloride moiety enables facile amide bond formation, a critical step in peptide mimetic development. This aligns with the rising demand for targeted drug delivery systems and precision medicine approaches.
Environmental considerations are also shaping research around this compound. The difluoromethyl substitution pattern is being explored for its potential to reduce environmental persistence compared to traditional agrochemicals, addressing the global push for sustainable agriculture. This positions CAS No. 1805244-70-5 as a candidate for green chemistry applications.
Analytical characterization of 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are crucial for quality control in high-throughput screening libraries, where purity standards are exceptionally stringent. The compound's structural features also make it an interesting subject for computational chemistry studies investigating molecular interactions.
In the context of intellectual property, derivatives of this compound have appeared in recent patent applications related to inflammatory disease treatments and antifungal agents. This patent activity underscores its commercial potential in addressing unmet medical needs, particularly in antibiotic resistance and chronic inflammation markets.
Storage and handling of CAS No. 1805244-70-5 require attention to moisture sensitivity due to the reactive carbonyl chloride group. Best practices recommend anhydrous conditions and inert atmosphere storage, following laboratory safety protocols that prioritize chemical stability and researcher protection.
The future research trajectory for 2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride appears promising, with particular interest in its application for bioconjugation techniques and proteolysis-targeting chimera (PROTAC) development. These cutting-edge approaches in drug discovery are driving renewed interest in multifunctional heterocyclic scaffolds like this compound.
1805244-70-5 (2-Bromo-3-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)